(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride
Overview
Description
(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride, or DMPEA hydrochloride, is a versatile and multifunctional compound with a wide range of applications in scientific research and laboratory experiments. It is a white, crystalline solid that is soluble in water and is commonly used as a reagent in organic synthesis. DMPEA hydrochloride is also known as (1S)-3-dimethyl-2-amino-2-phosphonopropionic acid hydrochloride, and has been used in a variety of biochemical and physiological studies.
Scientific Research Applications
DMPEA hydrochloride has a wide range of applications in scientific research and laboratory experiments. It is commonly used as a reagent in organic synthesis, as well as in biochemical and physiological studies. It has been used to study the effects of drugs on the central nervous system, to study the effects of drugs on the cardiovascular system, to study the effects of drugs on the immune system, and to study the effects of drugs on the metabolism. Additionally, DMPEA hydrochloride has been used to study the effects of drugs on the reproductive system, to study the effects of drugs on the endocrine system, and to study the effects of drugs on the gastrointestinal system.
Mechanism of Action
DMPEA hydrochloride is believed to act as a monoamine oxidase inhibitor, which means that it prevents the breakdown of monoamine neurotransmitters in the brain. This inhibition of monoamine breakdown can lead to increased levels of these neurotransmitters, which can have a variety of effects on the body. Specifically, DMPEA hydrochloride can increase levels of dopamine, norepinephrine, and serotonin, which can lead to increased alertness, improved mood, and improved cognitive performance. Additionally, DMPEA hydrochloride can reduce levels of acetylcholine, which can lead to improved sleep and reduced anxiety.
Biochemical and Physiological Effects
DMPEA hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased alertness, improved mood, and improved cognitive performance. Additionally, DMPEA hydrochloride has been shown to reduce levels of acetylcholine in the brain, which can lead to improved sleep and reduced anxiety. Furthermore, DMPEA hydrochloride has been shown to reduce inflammation and improve blood flow, which can lead to improved cardiovascular health. Finally, DMPEA hydrochloride has been shown to increase energy levels and reduce fatigue, which can lead to improved physical performance.
Advantages and Limitations for Lab Experiments
One of the major advantages of using DMPEA hydrochloride in laboratory experiments is its versatility. It can be used in a variety of biochemical and physiological studies, and can be used as a reagent in organic synthesis. Additionally, DMPEA hydrochloride is relatively inexpensive and easy to obtain.
However, there are some limitations to using DMPEA hydrochloride in laboratory experiments. For example, it is not very soluble in organic solvents, which can make it difficult to use in certain experiments. Additionally, it is not very stable in aqueous solutions, which can limit its use in certain experiments. Finally, it can cause irritation to the skin and eyes, which can be a safety concern in laboratory experiments.
Future Directions
The potential applications of DMPEA hydrochloride are vast and diverse. In the future, it could be used to study the effects of drugs on the immune system, to study the effects of drugs on the metabolism, and to study the effects of drugs on the reproductive system. Additionally, it could be used to study the effects of drugs on the endocrine system and to study the effects of drugs on the gastrointestinal system. Furthermore, DMPEA hydrochloride could be used to study the effects of drugs on the cardiovascular system, to study the effects of drugs on the central nervous system, and to study the effects of drugs on the brain. Finally, DMPEA hydrochloride could be used to study the effects of drugs on inflammation, to study the effects of drugs on blood flow, and to study the effects of drugs on energy levels and fatigue.
Synthesis Methods
DMPEA hydrochloride is typically synthesized through a two step process. The first step involves the reaction of ethyl phosphonate with dimethylamine in an aqueous solution. This reaction produces the desired product, (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride, in the form of a white crystalline solid. The second step of the synthesis process involves the conversion of the solid to its hydrochloride salt form, which is the form most commonly used in scientific research and laboratory experiments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride involves the reaction of (1S)-1-(chloroethoxy)ethane with dimethylphosphoramidic acid, followed by hydrolysis and salt formation with hydrochloric acid.", "Starting Materials": [ "(1S)-1-(chloroethoxy)ethane", "dimethylphosphoramidic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: (1S)-1-(chloroethoxy)ethane is reacted with dimethylphosphoramidic acid in the presence of a base such as triethylamine to form (1S)-1-(dimethylphosphoryl)ethoxyethane.", "Step 2: The product from step 1 is then hydrolyzed with aqueous hydrochloric acid to form (1S)-1-(dimethylphosphoryl)ethan-1-ol.", "Step 3: Finally, (1S)-1-(dimethylphosphoryl)ethan-1-ol is reacted with hydrochloric acid to form the desired product, (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
2770353-40-5 |
Product Name |
(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride |
Molecular Formula |
C4H13ClNOP |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
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